Cas no 2803855-84-5 (3-bromo-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 3-bromo-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde
• CAS No: 2803855-84-5
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 5464775
• Update Time: 2023-08-29

3-bromo-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde
• Z4531784742

• Inchi： 1S/C7H9BrN2O/c1-5(2)10-6(4-11)3-7(8)9-10/h3-5H,1-2H3
• InChI Key： GVFKMGBNXUSYPH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)N(C(C)C)N=1

Computed Properties

• Exact Mass: 215.98983 g/mol
• Monoisotopic Mass: 215.98983 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.9
• Molecular Weight: 217.06